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Compound of Interest

Compound Name: Furan-2,5-dione;prop-2-enoic acid

Cat. No.: B1582103 Get Quote

Proper chemical disposal is a critical component of laboratory safety, ensuring the protection of

personnel and the environment. This document provides detailed, step-by-step guidance for

the safe handling and disposal of Furan-2,5-dione (commonly known as Maleic Anhydride) and

Prop-2-enoic acid (Acrylic Acid) for researchers, scientists, and drug development

professionals. Adherence to these procedures and consultation with your institution's

Environmental Health & Safety (EHS) department are paramount.

Chemical Hazard Summary
Immediate recognition of chemical hazards is the first step in safe handling and disposal. The

table below summarizes the primary hazards associated with Furan-2,5-dione and Prop-2-

enoic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1582103?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Name Common Name CAS Number Primary Hazards

Furan-2,5-dione Maleic Anhydride 108-31-6

Harmful if swallowed;

Causes severe skin

burns and eye

damage; May cause

allergic skin or

respiratory reactions;

Corrosive.[1][2]

Prop-2-enoic acid Acrylic Acid 79-10-7

Flammable liquid and

vapor; Harmful if

swallowed, inhaled, or

in contact with skin;

Causes severe skin

burns and eye

damage; Very toxic to

aquatic life.[3][4]

Core Disposal Principles for Laboratory Chemical
Waste
All chemical waste must be managed in accordance with federal and local regulations.[5] The

following principles form the basis for safe disposal procedures.

Segregation: Never mix different waste streams.[5] Keep acids, bases, flammables,

oxidizers, and other chemical classes in separate, dedicated waste containers to prevent

dangerous reactions.[6][7]

Containerization: Always use a container compatible with the chemical waste.[6] The original

product container is often a suitable choice.[5] Containers must be in good condition, leak-

proof, and kept tightly sealed except when adding waste.[5][6]

Labeling: All waste containers must be clearly labeled with the words "HAZARDOUS

WASTE" and the full chemical name and percentage of each constituent.[5] Your institution's

EHS department can provide official labels.
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Consultation: Before beginning any disposal procedure, consult your organization's Chemical

Hygiene Plan and contact the EHS department for specific guidance and to schedule a

waste pickup.[6][8]

Operational Protocol: Furan-2,5-dione (Maleic
Anhydride) Disposal
Furan-2,5-dione is a corrosive solid that reacts with water to form maleic acid, evolving heat.[1]

Do not attempt to neutralize solid maleic anhydride in the lab by adding water or base, as this

can cause a dangerous exothermic reaction.[1][9]

Procedure for Solid Waste and Contaminated Debris:

Collection: Place solid Furan-2,5-dione waste and any grossly contaminated materials (e.g.,

gloves, weigh boats) into a designated, compatible waste container with a tightly fitting lid.

[10]

Labeling: Affix a "HAZARDOUS WASTE" label to the container, clearly listing "Furan-2,5-

dione (Maleic Anhydride)" as the content.

Storage: Store the sealed container in a cool, dry, and well-ventilated area designated for

corrosive solids.[10] Ensure it is segregated from incompatible materials, especially bases,

strong oxidizing agents, and water.[11]

Disposal: Contact your institution's EHS department to arrange for the collection and

disposal of the waste at a licensed chemical destruction plant or via controlled incineration.

[1][11]

Procedure for Spill Cleanup:

Evacuate and Ventilate: Ensure the area is well-ventilated.[10]

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat,

chemical-resistant gloves, and safety goggles or a face shield.[11]

Containment: Carefully sweep up the solid material. Avoid creating dust.[10]
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Collection: Place the spilled material and all cleanup debris into a container as described in

the solid waste procedure above.[10]

Disposal: Label, store, and arrange for EHS pickup as outlined previously.

Operational Protocol: Prop-2-enoic acid (Acrylic
Acid) Disposal
Prop-2-enoic acid is a corrosive and flammable liquid.[3] Its disposal method depends heavily

on its concentration and pH.

Procedure for Liquid Waste:

Characterization: Determine if the waste is considered "Dangerous Waste." In many

jurisdictions, acrylic acid waste must be managed as dangerous if the solution has a pH of 6

or lower, or if the concentration of acrylic acid is 1% or greater.[8]

Collection: Collect the waste in a compatible container, such as a polyethylene carboy.[8] Do

not use glass for corrosive waste that may etch it over time.[6]

Labeling: Securely attach a "HAZARDOUS WASTE" label, listing "Prop-2-enoic acid (Acrylic

Acid)" and its concentration.

Storage: Keep the container tightly closed and store it in a designated, cool, and well-

ventilated area away from heat, ignition sources, and incompatible materials (e.g., oxidizing

agents, bases, peroxides).[4][8]

Disposal: Arrange for pickup and disposal through your EHS department.[4]

Aqueous Solution Neutralization and Drain Disposal:

Some regulations may permit drain disposal of very dilute, neutralized acrylic acid solutions (pH

between 6.0 and 9.0).[8] However, neutralizing corrosive waste without a specific permit is

often prohibited.[8][12] Always obtain explicit approval from your EHS department before

proceeding with any neutralization or drain disposal.

If approved by EHS:
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Dilution: Work in a fume hood. Slowly add the dilute acrylic acid solution to a large volume of

cold water containing a base such as sodium bicarbonate or sodium hydroxide, while stirring.

[12]

Neutralization: Monitor the pH carefully. Adjust the pH to between 6.0 and 9.0.[8]

Disposal: Once neutralized, the solution may be poured down the sanitary sewer, followed

by a flush with a large amount of water (at least 20 parts water).[12]

Quantitative Disposal Parameters
Chemical Parameter Value/Threshold

Disposal Action
Required

Prop-2-enoic acid pH ≤ 6.0

Manage as

Dangerous/Hazardous

Waste.[8]

Concentration ≥ 1%

Manage as

Dangerous/Hazardous

Waste.[8]

pH for Drain Disposal 6.0 - 9.0

May be permissible

only with prior EHS

approval.[8]

Furan-2,5-dione N/A Corrosive Solid

Always manage as

solid hazardous

chemical waste.

Chemical Disposal Workflow
The following diagram illustrates the decision-making process for disposing of Furan-2,5-dione

and Prop-2-enoic acid waste in a laboratory setting.
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Furan-2,5-dione (Maleic Anhydride)

Prop-2-enoic acid (Acrylic Acid)
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Compatible Container
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via EHS

Liquid Waste Check pH and Concentration Collect in Labeled,
Compatible Container

pH ≤ 6 or Conc. ≥ 1%

Consult EHS for
Drain Disposal Approval

6 < pH < 9 and Conc. < 1%

Store in Ventilated,
Segregated Area

Not Approved

Sewer with Copious Water
(If Approved)

Approved

Furan-2,5-dione

Prop-2-enoic acid
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Caption: Disposal decision workflow for Furan-2,5-dione and Prop-2-enoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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